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Compound of Interest

Compound Name: 6-lododiosmin

Cat. No.: B601674

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-lododiosmin is a key impurity of Diosmin, a semisynthetic phlebotropic drug used in the
treatment of venous diseases. As a pharmaceutical reference standard, 6-lododiosmin is
essential for the accurate identification, purity assessment, and quality control of Diosmin active
pharmaceutical ingredients (APIs) and finished drug products. These application notes provide
detailed protocols for the use of 6-lododiosmin in analytical method development and
validation, ensuring the safety and efficacy of Diosmin-containing pharmaceuticals.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 6-lododiosmin is
fundamental for its use as a reference standard.
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Property

Value

Source

Chemical Name

7-[[6-O-(6-Deoxy-a-L-
mannopyranosyl)--D-
glucopyranosyl]oxy]-5-hydroxy-
2-(3-hydroxy-4-
methoxyphenyl)-6-iodo-4H-1-

benzopyran-4-one

[1]

Diosmin EP Impurity D, 6-

Synonyms ) ) [2][3]
lododiosmin
CAS Number 1431536-92-3 [1]
Molecular Formula C2sH311015 [4]
Molecular Weight 734.44 g/mol [4]
Appearance Light yellow to yellow solid [5]
N Slightly soluble in DMSO and
Solubility [6]

agueous base

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)
Method for Purity Determination

This protocol outlines a reverse-phase HPLC method suitable for the quantification of 6-

lododiosmin and the purity assessment of Diosmin. This method is adapted from established

protocols for Diosmin and its related compounds.[7][8][9]

3.1.1. Chromatographic Conditions
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Parameter Recommended Conditions
Column C18 (e.g., 4.6 x 250 mm, 5 pm)
Acetonitrile: 0.1% Formic Acid in Water
Mobile Phase (Gradient elution may be required for optimal
separation from Diosmin and other impurities)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 280 nm
Injection Volume 10 pL

3.1.2. Preparation of Solutions

o Standard Solution: Accurately weigh and dissolve an appropriate amount of 6-lododiosmin

reference standard in a suitable solvent (e.g., DMSO or a mixture of the mobile phase) to

obtain a known concentration.

o Sample Solution: Prepare the Diosmin API or drug product sample at a concentration that

allows for the detection of 6-lododiosmin at its specification limit. A typical specification for

this impurity is not more than 0.6%.[10]

3.1.3. System Suitability

Before sample analysis, the chromatographic system must meet predefined suitability

parameters.
Parameter Acceptance Criteria
Tailing Factor <20
Theoretical Plates = 2000
Relative Standard Deviation (RSD) for replicate
S <2.0%
injections
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3.1.4. Experimental Workflow
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Caption: HPLC analysis workflow for 6-lododiosmin.

Mass Spectrometry (MS) for Identification

Mass spectrometry can be used for the structural confirmation of 6-lododiosmin. While
specific fragmentation data for 6-lododiosmin is not readily available, general fragmentation

patterns for flavonoids can be informative.[11][12][13]

3.2.1. MS Conditions

Parameter Recommended Conditions

Electrospray lonization (ESI), Positive or

lonization Mode _
Negative lon Mode

Quadrupole Time-of-Flight (Q-TOF) or Triple

Mass Analyzer
Quadrupole (QqQ)

Optimized to achieve characteristic

Collision Energy fragmentation

3.2.2. Expected Fragmentation

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b601674?utm_src=pdf-body-img
https://www.benchchem.com/product/b601674?utm_src=pdf-body
https://www.benchchem.com/product/b601674?utm_src=pdf-body
https://www.benchchem.com/product/b601674?utm_src=pdf-body
https://www.chemguide.co.uk/analysis/masspec/fragment.html
https://en.wikipedia.org/wiki/Fragmentation_(mass_spectrometry)
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Fragmentation of the parent ion (m/z 734.44) is expected to involve the cleavage of the
glycosidic bonds, leading to the loss of the sugar moieties and fragmentation of the aglycone
core. The presence of iodine will result in a characteristic isotopic pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

NMR spectroscopy is a powerful tool for the definitive structural confirmation of the 6-
lododiosmin reference standard.

3.3.1. NMR Conditions

Parameter Recommended Conditions

Solvent Deuterated Dimethyl Sulfoxide (DMSO-de)
Spectrometer 400 MHz or higher

Experiments IH NMR, 3C NMR, COSY, HSQC, HMBC

Signaling Pathways of the Parent Compound,
Diosmin

As 6-lododiosmin is an impurity of Diosmin, understanding the biological pathways of Diosmin
provides valuable context for its potential biological activities and for the development of related

analytical methods. Diosmin has been shown to modulate several key signaling pathways
involved in inflammation and cell survival.[14][15][16][17][18][19][20][21][22][23][24][25][26]

PI3K/Akt Signhaling Pathway

Diosmin has been reported to influence the PI3K/Akt pathway, which is crucial for cell growth,
proliferation, and survival.[15][19][20][21][23]
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Caption: Diosmin's modulation of the PI3K/Akt signaling pathway.

NF-kB Signaling Pathway

Diosmin can inhibit the NF-kB signaling pathway, a key regulator of inflammation.[14][16][17]
[27]
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Caption: Diosmin's inhibition of the NF-kB signaling pathway.

MAPKI/ERK Signhaling Pathway

The MAPK/ERK pathway, involved in cell proliferation and differentiation, is also modulated by
Diosmin.[18][22][24][25][26]
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Caption: Diosmin's modulation of the MAPK/ERK signaling pathway.

Conclusion

The use of a well-characterized 6-lododiosmin reference standard is critical for the quality
control of Diosmin-containing pharmaceutical products. The protocols and information provided
in these application notes offer a comprehensive guide for researchers and drug development
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professionals to ensure the identity, purity, and quality of their materials, ultimately contributing
to the safety and efficacy of these medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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